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Compound of Interest

Compound Name: ethyl citronellate

Cat. No.: B1614930

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl citronellate is a versatile fragrance ingredient valued for its fresh, fruity, and rosy-citrus
aroma. Chemically, it is the ethyl ester of citronellic acid, also known as ethyl 3,7-dimethyl-6-
octenoate. Its unique olfactory profile makes it a valuable component in a wide array of
fragrance compositions, from fine perfumery to personal care and household products. These
application notes provide a comprehensive overview of its use, performance characteristics,
and detailed protocols for its evaluation in fragrance formulations.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of ethyl citronellate is essential
for its effective use in fragrance formulation. These properties influence its volatility, stability,
and interaction with other fragrance components and the product base.
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Property Value Reference
Chemical Name Ethyl 3,7-dimethyl-6-octenoate  [1]
CAS Number 26728-44-9 [1]
Molecular Formula C12H2202 [1]
Molecular Weight 198.30 g/mol [1]
Appearance Colorless to pale yellow liquid [1]

] Fruity, dry, dusty, citrus, sweet,
Odor Profile o ) [1]
licorice, rose, spicy, fennel

. _ 0.88600 to 0.89400 @ 25.00
Specific Gravity oc [1]

1.43600 to 1.44300 @ 20.00

Refractive Index oc [1]
. 219.00 °F (103.89 °C) (Closed
Flash Point [1]
Cup)

B Soluble in alcohol; insoluble in
Solubility .
water

Olfactory Performance and Application

Ethyl citronellate is utilized to impart a fresh and fruity character to fragrance compositions. Its
performance is evaluated based on its tenacity, substantivity, and the optimal concentration
required to achieve the desired olfactory effect in various product matrices. While specific
quantitative data for ethyl citronellate is not widely published, the following table provides
typical performance indicators for fragrance ingredients of its type and recommended usage
levels for related compounds.
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Performance Metric Typical Value/Range Application
Tenacity on Blotter Medium (estimation) Fine Fragrance, Air Care
Substantivity on Fabric Moderate (estimation) Laundry Care

Up to 3.0% (for Methyl
Recommended Usage Level ) Fragrance Concentrate[2]
Citronellate)

Up to 15.0% (for Citronellyl
Recommended Usage Level Fragrance Concentrate
Ethyl Ether)

Recommended Applications and Concentration
Ranges

The versatility of ethyl citronellate allows for its use across a broad spectrum of product
categories. The optimal concentration will vary depending on the product base, the desired
fragrance intensity, and the presence of other fragrance materials.
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Recommended
Product Category . Notes

Concentration Range (%)
Fine Fragrance (Eau de 01-20 Adds a bright, fruity-rosy top to
Parfum, Eau de Toilette) T middle note.

Provides a fresh and clean
Soaps and Body Washes 0.2-1.5 scent; good stability in alkaline

conditions is a consideration.

Lotions and Creams 0.1-0.8 Imparts a subtle, fresh aroma.

Contributes to a pleasant in-

Shampoos and Conditioners 0.2-1.0 ] ]
use and residual hair scent.
Masks base odors and
Household Cleaners 0.1-05 provides a signal of
cleanliness.
Acts as a key component in
Air Fresheners 0.5-3.0 fruity and floral air care

concepts.

Experimental Protocols

The following protocols are standardized methods for evaluating the performance of fragrance
ingredients like ethyl citronellate.

Sensory Analysis: Odor Evaluation and Tenacity

Objective: To determine the olfactory profile and longevity of ethyl citronellate on a standard
smelling blotter.

Materials:
« Ethyl citronellate
» Standard fragrance smelling blotters (1 cm x 15 cm)

o Pipettes or micropipettes
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o Blotter holders

e Odor-free evaluation room with controlled temperature and humidity

Protocol:

Dip a clean, dry smelling blotter into the neat ethyl citronellate to a depth of 1 cm.
» Remove the blotter and allow any excess to drip off.

e Immediately evaluate the initial odor and record the description, noting all facets (e.qg., fruity,
rosy, citrus).

¢ Place the blotter in a holder in the evaluation room.

o Evaluate the odor of the blotter at regular intervals (e.g., 15 min, 30 min, 1 hr, 2 hrs, 4 hrs, 8
hrs, 24 hrs, and then daily).

o At each evaluation point, record the odor description and intensity.

e The tenacity is the total time until the characteristic odor is no longer perceptible.

Headspace Gas Chromatography-Mass Spectrometry
(GC-MS) Analysis

Objective: To identify and quantify the volatile components of a fragrance formulation
containing ethyl citronellate from the headspace of a product.

Materials:

Product sample containing ethyl citronellate (e.g., lotion, soap)

Headspace vials (e.g., 20 mL) with crimp caps and septa

Headspace autosampler

Gas chromatograph coupled to a mass spectrometer (GC-MS)
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e Appropriate GC column (e.g., DB-WAX or equivalent)

Protocol:

o Accurately weigh a known amount of the product sample into a headspace vial.
o Seal the vial with a crimp cap.

e Place the vial in the headspace autosampler and incubate at a set temperature and time to
allow the volatile compounds to equilibrate into the headspace. Typical conditions are 60-
80°C for 10-30 minutes.

* Inject a known volume of the headspace into the GC-MS system.

e Run the GC-MS with a suitable temperature program to separate the volatile components.
An example program: initial temperature of 40°C for 2 minutes, ramp at 5°C/minute to 230°C,
and hold for 5 minutes.

e The mass spectrometer is operated in scan mode to identify the compounds based on their
mass spectra and retention times by comparison to a spectral library.

» For quantification, the MS can be operated in selected ion monitoring (SIM) mode, and
calibration curves of ethyl citronellate standards are used.

Stability Testing

Objective: To evaluate the chemical stability of ethyl citronellate in a finished product under
accelerated aging conditions.

Materials:

Finished product containing a known concentration of ethyl citronellate

Control product without fragrance

Glass containers with airtight seals

Ovens or stability chambers capable of maintaining constant temperatures (e.g., 40°C, 50°C)
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e UV light chamber

Protocol:

o Package the product samples in the glass containers.

o Store the samples under various conditions:
o Room temperature (20-25°C) as a control.
o Elevated temperature (e.g., 40°C or 50°C) to accelerate aging.
o Ina UV light chamber to assess photostability.

o At specified time points (e.g., 1 week, 2 weeks, 1 month, 3 months), remove a sample from
each condition.

o Evaluate the samples for any changes in:
o Odor: Compare the scent of the aged sample to the room temperature control.
o Appearance: Note any changes in color or clarity.

o Chemical Composition: Use GC-MS to quantify the concentration of ethyl citronellate
and identify any degradation products.

e The stability is determined by the extent of change in these parameters over time.

Signaling Pathways and Logical Relationships
Olfactory Signal Transduction Pathway

The perception of odorants like ethyl citronellate begins with the interaction of the molecule
with olfactory receptors (ORSs) located on the cilia of olfactory sensory neurons in the nasal
epithelium. These receptors are G-protein coupled receptors (GPCRSs). The binding of an
odorant molecule triggers a conformational change in the receptor, initiating an intracellular
signaling cascade.

Caption: Olfactory signal transduction cascade initiated by an odorant.
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Experimental Workflow for Fragrance Evaluation

A logical workflow is crucial for the comprehensive evaluation of a fragrance ingredient like
ethyl citronellate. This process typically involves a combination of sensory and analytical
techniques to assess its performance both as a raw material and within a finished product.

Caption: Workflow for the evaluation of a fragrance ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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